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Compound of Interest

Compound Name: Cyclohexyl nitrite

Cat. No.: B1213539

An In-depth Technical Guide to Cyclohexyl Nitrite: Chemical Properties and Structure

Introduction

Cyclohexyl nitrite (CeH11NO2) is an organic compound belonging to the alkyl nitrite class of
molecules.[1] It is the ester formed from cyclohexanol and nitrous acid.[1] Like other alkyl
nitrites, its chemistry is dominated by the lability of the O-NO bond, which has a dissociation
energy of approximately 40-50 kcal/mol.[2] This property allows it to act as a source of the
nitric oxide (NO) radical, making it a valuable reagent in organic synthesis and a potent
vasodilator with applications in pharmacology.[1][2] This guide provides a comprehensive
overview of its chemical structure, properties, reactivity, and relevant experimental protocols,
tailored for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification

Cyclohexyl nitrite consists of a cyclohexane ring bonded to a nitrite functional group via an
oxygen atom. The molecule is a colorless, volatile liquid under standard conditions.[1]
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Chemical Structure of Cyclohexyl Nitrite

Click to download full resolution via product page

Caption: 2D structure of cyclohexyl nitrite.

Table 1: Chemical Identifiers for Cyclohexyl Nitrite
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Identifier Value Reference(s)
IUPAC Name cyclohexyl nitrite [11[3]

CAS Number 5156-40-1 [21[31[4][5]
Molecular Formula CeH11NO2 [11[31[41[5]

Nitrous acid, cyclohexyl ester;

Synonyms 3

ynony O-Nitrosocyclohexanol 3l
INChI=1S/C6H11NO2/c8-7-9-

InChl [1][3]
6-4-2-1-3-5-6/h6H,1-5H2
NRCNZCLHYWKEDX-

InChlKey [1][2][3]

UHFFFAOYSA-N

| SMILES | O=NOC1CCCCC1 |[1][3] |

Physicochemical Properties

The physical and chemical properties of cyclohexyl nitrite are summarized below. It is

recognized as a volatile liquid, a characteristic shared with other low-molecular-weight alkyl

nitrites.[1][6]

Table 2: Physicochemical Data for Cyclohexyl Nitrite

Property Value Reference(s)
Molecular Weight 129.16 g/mol [21[31[4][7]
Appearance Colorless, volatile liquid [1]

Boiling Point 138.7 + 7.0 °C at 760 mmHg [6]

32-35 °C at 13 Torr

[7]

Topological Polar Surface Area

38.7 A2

[5]

| Complexity | 89.1 |[5] |
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of cyclohexyl nitrite. Data from
NMR, IR, and mass spectrometry provide a unique fingerprint for the molecule.

Table 3: Spectroscopic Data for Cyclohexyl Nitrite

Technique Key Observations Reference(s)

Distinct signals for
cyclohexyl ring protons;
characteristic signal for

IH-NMR [2]
the proton on the carbon
bearing the nitrite group (-

CH-ONO).

The carbon atom directly

attached to the nitrite group (-
B3C-NMR CH-ONO) shows a [2]

characteristic chemical shift

around & 73.2 ppm.

Strong N=0O stretching
vibration at 1652.0 cm~1 (s-

Infrared (IR) Spectroscopy trans). C-H stretching [8]
vibrations at 2946.1 cm~* and
2864.1 cm™1.

| Mass Spectrometry (MS) | Electron lonization (EI-MS) reveals characteristic fragmentation
patterns confirming the molecular structure. [[2][9] |

Chemical Reactivity and Decomposition

The reactivity of cyclohexyl nitrite is primarily dictated by the weak O-NO bond. This bond
readily undergoes homolytic cleavage when exposed to heat or light, generating a
cyclohexyloxy radical and a nitric oxide radical. This decomposition is the foundation of its utility
in chemical synthesis and its biological activity.[2]
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Decomposition Pathway of Cyclohexyl Nitrite

Cyclohexyl Nitrite
(CeH110ONO)

Heat (A) or Light (hv) \ Heat (A) or Light (hv)
(Homolytic Cleavage) \(Homolytic Cleavage)

Products

Cyclohexyloxy Radical Nitric Oxide Radical
(CeH1109) (*"NO)

Click to download full resolution via product page
Caption: Thermal or photochemical decomposition of cyclohexyl nitrite.

» Oxidation: Cyclohexyl nitrite can be oxidized to yield cyclohexanone as a primary product.

[2]

» Reduction: The reduction of cyclohexyl nitrite can lead to the formation of cyclohexylamine.

[2]

Mechanism of Action in Biological Systems

In a biological context, cyclohexyl nitrite functions as a prodrug for nitric oxide (NO). The in
vivo release of NO initiates a signaling cascade that results in smooth muscle relaxation and
vasodilation. This is the primary mechanism behind its use as an antianginal agent.[1][6]
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Vasodilation Signaling Pathway
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Caption: NO-mediated signaling pathway leading to vasodilation.

© 2025 BenchChem. All rights reserved. 6/11

Tech Support


https://www.benchchem.com/product/b1213539?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Synthesis of Cyclohexyl Nitrite

The synthesis of alkyl nitrites is a well-established procedure, typically involving the
esterification of an alcohol with nitrous acid generated in situ.[2]

Methodology:

e Preparation: A reaction flask is charged with a solution of sodium nitrite (NaNOz) in water.
The flask is cooled in an ice-salt bath to 0°C with mechanical stirring.[10]

» Reagent Mixture: In a separate vessel, cyclohexanol is mixed with water and concentrated
sulfuric acid. This mixture is also cooled to 0°C.[2][10]

o Reaction: The cooled cyclohexanol-acid mixture is added slowly, dropwise, beneath the
surface of the stirred sodium nitrite solution. The temperature must be maintained at or
below 0°C to prevent the premature decomposition of nitrous acid.[2][10]

e Separation: Once the addition is complete, the mixture is allowed to separate into layers. The
upper organic layer, containing the crude cyclohexyl nitrite, is decanted or separated using
a separatory funnel.[10]

o Workup and Purification: The organic layer is washed sequentially with a dilute sodium
bicarbonate solution and a saturated sodium chloride (brine) solution to remove residual acid
and salts. The product is then dried over an anhydrous drying agent, such as anhydrous
sodium sulfate.[10]
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Synthesis and Purification Workflow

1. Mix Cyclohexanol,
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Cool to 0°C. Cool to 0°C.

N
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'

4. Phase Separation
(Aqueous vs. Organic)

'
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(Crude Product)

i

6. Wash with NaHCOs(aq)
then NaCl(aq)

'
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Caption: General experimental workflow for cyclohexyl nitrite synthesis.

Analytical Methods
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e Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard method for identifying
cyclohexyl nitrite and assessing its purity. The retention time provides separation, while the
mass spectrum offers structural confirmation.[9][11]

e Gas Chromatography-Fourier Transform Infrared Spectroscopy (GC-IR): GC-IR can be used
to analyze the components of a mixture, providing vapor-phase IR spectra for each
separated compound, which is useful for distinguishing between different alkyl nitrite
isomers.[12]

Safety and Handling

Cyclohexyl nitrite is a hazardous chemical that requires careful handling. Inhalation of vapors
can cause headaches and a dangerous drop in blood pressure.[1][4]

Table 4: GHS Hazard and Precautionary Statements

Category Code Statement Reference(s)
Harmful if
Hazard H302 [4]
swallowed.
H315 Causes skin irritation. [4]
Causes serious eye
H319 [4]

irritation.

May cause respirator
H335 ) .y. P Y [4]
irritation.

Wear protective

gloves/protective
Precautionary P280 clothing/eye [4]

protection/face

protection.

| | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. |[4] |
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
light, air, and moisture, as it decomposes over time.[10][13][14]

e Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles, and
a lab coat is mandatory. Work should be conducted in a well-ventilated fume hood.[4][15]

o First Aid: In case of inhalation, move the person to fresh air. For skin or eye contact, flush
with copious amounts of water for at least 15 minutes. If swallowed, rinse mouth with water.
Seek immediate medical attention in all cases of exposure.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213539#cyclohexyl-nitrite-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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